Cas no 667881-28-9 (4-(3-chloro-4-fluorophenyl)amino-2H-chromen-2-one)

• Product Name: 4-(3-chloro-4-fluorophenyl)amino-2H-chromen-2-one
• CAS No: 667881-28-9
• MF: C₁₅H₉ClFNO₂
• MW: 289.688866376877
• MDL: MFCD03785511
• CID: 3282347
• PubChem ID: 11312308
• Update Time: 2025-08-03

4-(3-chloro-4-fluorophenyl)amino-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-2-ONE, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-
• 4-[(3-chloro-4-fluorophenyl)amino]-2H-chromen-2-one
• 4-(3-chloro-4-fluorophenyl)amino-2H-chromen-2-one
• SCHEMBL5466352
• 667881-28-9
• EN300-28329323

• MDL： MFCD03785511
• Inchi： 1S/C15H9ClFNO2/c16-11-7-9(5-6-12(11)17)18-13-8-15(19)20-14-4-2-1-3-10(13)14/h1-8,18H
• InChI Key： UGPSPBCRAREXLA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(NC2=CC=C(F)C(Cl)=C2)=C1

Computed Properties

• Exact Mass: 289.0305844Da
• Monoisotopic Mass: 289.0305844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(3-chloro-4-fluorophenyl)amino-2H-chromen-2-one

4-(3-Chloro-4-Fluorophenyl)Amino-2H-Chromen-2-One: A Comprehensive Overview

4-(3-Chloro-4-Fluorophenyl)Amino-2H-Chromen-2-One, also known by its CAS number 667881-28-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of the amino group attached to the chromone ring, along with the substituted phenyl group containing chlorine and fluorine atoms, makes this compound unique in terms of its structural properties and potential applications.

The structure of 4-(3-Chloro-4-Fluorophenyl)Amino-2H-Chromen-2-One consists of a chromone core, which is a fused bicyclic system comprising a benzene ring and a gamma-pyrone ring. The amino group is attached at the 4-position of the phenyl ring, while the phenyl group itself is substituted with chlorine at the 3-position and fluorine at the 4-position. This substitution pattern introduces electronic effects that can influence the compound's reactivity, solubility, and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of chromone derivatives.

The synthesis of CAS No 667881-28-9 typically involves multi-step organic reactions, often starting from readily available starting materials such as o-hydroxybenzaldehyde or its derivatives. The key steps in its synthesis include nucleophilic substitution, condensation reactions, and possibly oxidation or reduction processes to achieve the desired functional groups. Researchers have explored various synthetic pathways to optimize yield and purity, with some methods incorporating green chemistry principles to minimize environmental impact.

The compound has garnered attention due to its potential biological activities. Initial in vitro studies suggest that 4-(3-Chloro-4-Fluorophenyl)Amino-2H-Chromen-2-One exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, recent research has delved into its potential as an antioxidant agent, given the presence of electron-donating groups that can scavenge free radicals.

In addition to its enzymatic inhibitory properties, this compound has been investigated for its potential role in modulating cellular signaling pathways. Studies using cell culture models have indicated that it may influence pathways such as MAPK and NF-kB, which are critical in regulating cellular responses to stress and inflammation. These findings underscore its potential as a lead compound for drug development targeting inflammatory diseases or oxidative stress-related conditions.

The pharmacokinetic profile of CAS No 667881-28-9 is another area of active research. Preclinical studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. Results suggest that while it demonstrates reasonable bioavailability, further optimization may be required to enhance its stability and reduce potential toxicity. Researchers are exploring strategies such as prodrug design or structural modifications to improve these properties without compromising its biological activity.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, revealing key binding motifs that contribute to its inhibitory effects. Additionally, quantum chemical calculations have been employed to predict its electronic properties and reactivity under various conditions.

In conclusion, 4-(3-Chloro-4-Fluorophenyl)Amino-2H-Chromen-2-One (CAS No 667881-28-9) represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure endows it with intriguing biological activities that warrant further exploration. As research continues to uncover its full potential, this compound holds the promise of contributing to the development of novel therapeutic agents for treating a range of diseases associated with inflammation and oxidative stress.